Cas no 136164-66-4 (E3330)

E3330 structure
E3330 structure
Product Name:E3330
CAS No:136164-66-4
MF:C21H30O6
MW:378.459307193756
CID:1239844
PubChem ID:329799080
Update Time:2025-04-20

E3330 Chemical and Physical Properties

Names and Identifiers

    • (2E)-2-[(4,5-dimethoxy-2-methyl-3,6-dioxocyclohexa-1,4-dien-1-yl)methylidene]undecanoic acid
    • E 3330
    • (2E)-2-[(4,5-Dimethoxy-2-methyl-3,6-dioxo-1,4-cyclohexadien-1-yl)methylene]-undecanoic acid
    • E3330
    • APX-3330
    • s7445
    • E3330, >=98% (HPLC)
    • CHEMBL578390
    • MS-26179
    • UNDECANOIC ACID, 2-((4,5-DIMETHOXY-2-METHYL-3,6-DIOXO-1,4-CYCLOHEXADIEN-1-YL)METHYLENE)-, (2E)-
    • Undecanoic acid, 2-((4,5-dimethoxy-2-methyl-3,6-dioxo-1,4-cyclohexadien-1-yl)methylene)-, (E)-
    • HY-19357
    • 11267UI968
    • GLXC-04561
    • (2E)-2-[(4,5-Dimethoxy-2-methyl-3,6-dioxo-1,4-cyclohexadien-1-yl)methylene]undecanoic acid
    • EX-A2212
    • BDBM50303955
    • (E)-2-((4,5-dimethoxy-2-methyl-3,6-dioxocyclohexa-1,4-dien-1-yl)methylene)undecanoic acid
    • SCHEMBL3758719
    • SCHEMBL3758716
    • A911827
    • (E)-3-(5,6-Dimethoxy-3-methyl-14-dioxocyclohexa-25-dienyl)-2-nonylpropenoic Acid
    • CS-0015424
    • HMS3886N15
    • APX 3330
    • CCG-268389
    • APE1/REF-1 REDOX INHIBITOR APX3330
    • AKOS030626982
    • E-3330
    • (E)-3-(4,5-dimethoxy-2-methyl-3,6-dioxocyclohexa-1,4-dienyl)-2-nonylpropenoic acid
    • (2E)-3-(5-(2,3-Dimethoxy-6-methyl-1,4-benzoquinoyl))-2-nonyl-2-propenoic acid
    • 136164-66-4
    • DA-63086
    • UNII-11267UI968
    • DTXSID201121926
    • APX3330
    • E3330?
    • G12850
    • AALSSIXXBDPENJ-FYWRMAATSA-N
    • MDL: MFCD00901331
    • Inchi: 1S/C21H30O6/c1-5-6-7-8-9-10-11-12-15(21(24)25)13-16-14(2)17(22)19(26-3)20(27-4)18(16)23/h13H,5-12H2,1-4H3,(H,24,25)/b15-13+
    • InChI Key: AALSSIXXBDPENJ-FYWRMAATSA-N
    • SMILES: OC(/C(=C/C1C(C(=C(C(C=1C)=O)OC)OC)=O)/CCCCCCCCC)=O

Computed Properties

  • Exact Mass: 378.2043
  • Monoisotopic Mass: 378.20423867g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 12
  • Complexity: 666
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 89.9Ų

Experimental Properties

  • Solubility: DMSO: >20mg/mL
  • PSA: 89.9

E3330 Security Information

  • Hazard Statement: H413
  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:2-8°C

E3330 Pricemore >>

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